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Compound of Interest

Compound Name:
Neopentyl 4-

bromobenzenesulfonate

Cat. No.: B173541 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical and chemical

properties of Neopentyl 4-bromobenzenesulfonate, a compound of interest in organic

synthesis and potentially for further applications in drug development. This document compiles

available data on its physical characteristics and outlines a detailed experimental protocol for

its synthesis.

Core Physical Properties
Neopentyl 4-bromobenzenesulfonate, with the CAS number 14595-31-0, is a sulfonate ester.

A summary of its key physical and chemical properties is presented below. It is important to

note that while some properties have been computationally predicted, experimental data for

several key metrics remain to be conclusively determined in the literature.
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Property Value Source

Molecular Formula C₁₁H₁₅BrO₃S [1]

Molecular Weight 307.21 g/mol [1][2]

IUPAC Name
2,2-dimethylpropyl 4-

bromobenzenesulfonate
[1]

Boiling Point
357.5 ± 25.0 °C at 760 mmHg

(Predicted)
[3]

Flash Point 170.0 ± 23.2 °C (Predicted) [3]

Refractive Index 1.533 (Predicted) [3]

Melting Point Not available

Density Not available

Solubility Not available

Experimental Protocols: Synthesis of Neopentyl 4-
bromobenzenesulfonate
A detailed method for the synthesis of Neopentyl 4-bromobenzenesulfonate has been

reported and is outlined below.[2]

Materials:
4-bromobenzenesulfonyl chloride

Neopentyl alcohol

Pyridine

Saturated aqueous sodium bicarbonate

Ethyl acetate

0.05 N aqueous hydrochloric acid
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Brine

Sodium sulfate

Silica gel

Dichloromethane (CH₂Cl₂)

Hexanes

Procedure:
To a round bottom flask, add 4-bromobenzenesulfonyl chloride (2.20 g, 8.61 mmol) and

pyridine (30 mL).

With stirring at ambient temperature, add neopentyl alcohol (1.39 mL, 12.91 mmol).

Allow the reaction to stir overnight at ambient temperature.

Quench the reaction with saturated aqueous sodium bicarbonate.

Extract the product with ethyl acetate.

Wash the combined organic extracts with saturated aqueous sodium bicarbonate, 0.05 N

aqueous hydrochloric acid, and brine.

Dry the organic layer over sodium sulfate and concentrate it in vacuo.

Purify the resulting material using flash column chromatography on silica gel with a

30%-50% gradient of dichloromethane in hexanes.

This procedure yields 4-bromo-benzenesulfonic acid 2,2-dimethyl-propyl ester (Neopentyl 4-
bromobenzenesulfonate) with a reported yield of 85%.[2]

Experimental Workflow Diagram
The following diagram illustrates the key steps in the synthesis and purification of Neopentyl 4-
bromobenzenesulfonate.
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Purification
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4-bromobenzenesulfonyl chloride

Reaction MixtureNeopentyl alcohol

Pyridine

Quench with NaHCO₃ Extract with Ethyl Acetate Wash with NaHCO₃ Wash with HCl Wash with Brine Dry with Na₂SO₄ Concentrate in vacuo Flash Chromatography Neopentyl 
4-bromobenzenesulfonate

Click to download full resolution via product page

Synthesis and Purification Workflow

As no specific signaling pathways involving Neopentyl 4-bromobenzenesulfonate are

documented in the searched literature, a diagrammatic representation in that context is not

applicable at this time. The provided workflow diagram serves to fulfill the visualization

requirement by outlining the logical sequence of the experimental protocol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b173541#physical-properties-of-neopentyl-4-
bromobenzenesulfonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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